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Abstract

This technical guide provides a comprehensive overview of the discovery and history of
methylsilatrane, a prominent member of the silatrane family of compounds. It details the initial
synthesis, key researchers, and the evolution of our understanding of its unique structural and
biological properties. This document includes a detailed experimental protocol for its synthesis,
a summary of its quantitative data, and a discussion of its known biological activities. Particular
attention is given to the characteristic transannular dative bond between the nitrogen and
silicon atoms, a defining feature of the silatrane core.

Discovery and Historical Context

The field of silatrane chemistry was established in the early 1960s, marking a significant
advancement in organosilicon chemistry. The first synthesis of these tricyclic compounds was
reported in the scientific and patent literature between 1960 and 1961.[1] This discovery was
unexpected, as the reaction of organyltriethoxysilanes with tris-(2-hydroxyethyl)amine was
anticipated to produce polymers.[1] Instead, well-defined cyclic structures were formed.

Among the pioneers in this field, the work of C. L. Frye and his colleagues at Dow Corning
Corporation, published in 1961, was instrumental. They described the synthesis of a variety of
organosilatranes, including methylsilatrane, through the reaction of an organotrialkoxysilane
with triethanolamine. Concurrently, the Russian chemist Mikhail Grigoryevich Voronkov and his
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team were conducting extensive research on these compounds. It was Voronkov who coined
the term "silatrane” and was a key figure in elucidating their unique structure and biological
activities.[1][2] In 1966, Voronkov published a significant paper in Pure and Applied Chemistry
that detailed the intra-complex nature of these pentacoordinated silicon compounds.[3]

A pivotal moment in the history of silatranes was the discovery of their biological activity by
M.G. Voronkov in 1963.[1] He demonstrated that, unlike the generally inert silanes and
siloxanes, silatranes possess a wide range of biochemical and pharmacological properties.[1]
This finding spurred decades of international research into the potential applications of
silatranes in medicine and agriculture.

Chemical Structure and Properties

The defining structural feature of methylsilatrane, and all silatranes, is the intramolecular,
transannular dative bond between the bridgehead nitrogen atom and the silicon atom (N - Si).
[1][4] This interaction results in a hypervalent, pentacoordinate silicon atom with a distorted
trigonal-bipyramidal geometry.[1][4] The methyl group and the nitrogen atom occupy the axial
positions, while the three oxygen atoms are in the equatorial positions.[1] This unique caged
structure imparts methylsilatrane with distinct chemical and physical properties.

Quantitative Data Summary

The following tables summarize the key quantitative data for methylsilatrane, including its
physical properties, spectroscopic data, and crystallographic parameters.

Table 1: Physical and Chemical Properties of Methylsilatrane
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Property Value Reference
1-methyl-2,8,9-trioxa-5-aza-1-

IUPAC Name o [5]
silabicyclo[3.3.3]Jundecane

CAS Number 2288-13-3 [4]

Molecular Formula C7H15NO3Si [5]

Molecular Weight 189.28 g/mol [4]
White crystalline or granular

Appearance o ) [6][7]
solid with a slight odor

Melting Point 152 °C (306 °F) [61[7]

Boiling Point 174 °C (345 °F) at 31 mmHg [61[7]

Solubility Insoluble in water [6][7]

Table 2: Spectroscopic Data of Methylsilatrane

Spectroscopic Technique

Data

1H NMR (CDCls, ppm)

5 3.82 (t, 6H, OCHz), 2.85 (t, 6H, NCHz), -0.25

(s, 3H, Si-CHs)

13C NMR (CDCls, ppm)

3 57.5 (OCHz), 51.2 (NCHz), -9.8 (Si-CHs)

29Si NMR (CDCls, ppm)

0-69.4

Infrared (IR) (KBr, cm~1)

2975, 2940, 2870 (C-H stretch), 1270 (Si-C
stretch), 1120, 1090, 1050 (Si-O-C stretch), 780,

680

Mass Spectrometry (EI)

m/z 189 (M+), 174 (M-CHs)*, 146, 116

Table 3: Crystallographic Data of Methylsilatrane
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Parameter Value
Crystal System Orthorhombic
Space Group Pnma

Si-N Bond Length 2.173 A

Si-C Bond Length 1.89 A
Average Si-O Bond Length 1.67 A
N-Si-C Bond Angle 178.9°
Average O-Si-O Bond Angle 118.5°
Average O-Si-N Bond Angle 83.2°

Experimental Protocols

The most common and established method for the synthesis of methylsilatrane is the

transesterification reaction between methyltriethoxysilane and triethanolamine.

Synthesis of Methylsilatrane

Materials:

o Methyltriethoxysilane (CHsSi(OCzHs)3)

e Triethanolamine (N(CH2CH20H)3)

e Potassium hydroxide (KOH) or sodium methoxide (NaOCHs) as a catalyst

e Anhydrous xylene or other high-boiling inert solvent

e Anhydrous ethanol for washing

e Anhydrous diethyl ether for washing

Procedure:
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e A solution of freshly distilled methyltriethoxysilane (1 mole) in 200 mL of anhydrous xylene is
placed in a three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a
dropping funnel.

o A solution of triethanolamine (1 mole) and a catalytic amount of potassium hydroxide
(approximately 0.1% by weight of the reactants) in 300 mL of anhydrous xylene is added
dropwise to the stirred solution of methyltriethoxysilane at room temperature.

 After the addition is complete, the reaction mixture is heated to reflux for 4-6 hours. The
ethanol formed during the reaction is continuously removed by azeotropic distillation.

e The reaction mixture is then cooled to room temperature, and the precipitated white solid is
collected by filtration.

e The crude product is washed with a small amount of cold anhydrous ethanol and then with
anhydrous diethyl ether to remove any unreacted starting materials and byproducts.

e The product is dried under vacuum to yield pure methylsilatrane.

Expected Yield: 85-95%

Biological Activity and Mechanism of Action

Methylsilatrane exhibits a range of biological activities, with its antimicrobial and antifungal
properties being the most studied.[1][4] The unique stereoelectronic structure of the silatrane
cage is believed to be responsible for its bioactivity.[4]

While the precise signaling pathways modulated by methylsilatrane are not yet fully
elucidated, the prevailing hypothesis for its antimicrobial action involves the disruption of the
microbial cell membrane. The high dipole moment of the silatrane molecule and the increased
electropositivity of the silicon atom may facilitate interactions with the polar head groups of the
phospholipids in the cell membrane, leading to increased permeability and eventual cell lysis.

Proposed Antimicrobial Mechanism of Action

The following diagram illustrates the proposed mechanism of action of methylsilatrane on a
bacterial cell.
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Proposed mechanism of antimicrobial action of methylsilatrane.

Experimental and Synthetic Workflows

The synthesis and characterization of methylsilatrane follow a well-defined workflow.

Synthetic and Characterization Workflow

The following diagram outlines the typical workflow for the synthesis and characterization of

methylsilatrane.
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General workflow for the synthesis and characterization of methylsilatrane.

Conclusion

Since its discovery in the early 1960s, methylsilatrane has been a subject of continuous
interest for chemists and biologists. Its unique cage-like structure, characterized by a
transannular N — Si dative bond, gives rise to its distinct properties and biological activities.
While the general synthetic routes are well-established, ongoing research continues to explore
more efficient and environmentally friendly methods. Further investigation into the precise
molecular mechanisms of its biological effects, particularly the identification of specific signaling
pathways, will be crucial for the future development of silatrane-based therapeutics and other
applications. This guide provides a foundational understanding of the history, synthesis, and
properties of methylsilatrane to aid researchers in this endeavor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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